Cas no 1489662-38-5 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid
• CAS No: 1489662-38-5
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 4602103
• Update Time: 2025-09-27

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C20H21NO5/c1-20(25,10-18(22)23)12-21-19(24)26-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17,25H,10-12H2,1H3,(H,21,24)(H,22,23)
• InChI Key： JUZAKNZIIRTEEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(O)(C)CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid: A Comprehensive Overview

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid, commonly referred to by its CAS number 1489662-38-5, is a complex organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising applications in fields such as pharmaceuticals, materials science, and biotechnology.

The molecular structure of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid is notable for its combination of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, and a hydroxyl group. These functional groups confer the compound with unique chemical reactivity and biological activity. Recent studies have highlighted the importance of such compounds in drug delivery systems, where the Fmoc group plays a crucial role in controlling the release of therapeutic agents.

One of the most significant advancements in the study of CAS No. 1489662-38-5 has been its application in peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis process. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex peptide sequences, which are essential for developing novel therapeutic agents.

In addition to its role in peptide synthesis, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-3-methylbutanoic acid has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in nanotechnology and surface engineering. Recent experiments have revealed that this compound can be used to create highly ordered SAMs with tailored properties, making it a valuable material for the development of advanced sensors and electronic devices.

The biological activity of CAS No. 1489662-38-5 has also been a focal point of recent research. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing new drugs targeting chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its hydroxyl group contributes to its ability to interact with biological systems, making it a candidate for drug delivery systems that require controlled release mechanisms.

From an environmental perspective, the synthesis and application of 4-{[(9H-fluorenepropanoate) carbonyl] amino}-3-hydroxybutyric acid have been optimized to minimize ecological impact. Green chemistry approaches have been employed to develop sustainable synthesis routes, reducing waste and energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, CAS No. 1489662-based compounds represent a cutting-edge area of research with vast potential across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthesis and application techniques, position them as key players in the development of innovative solutions for healthcare, technology, and beyond.